Cas no 101257-52-7 ((4-Amino-6-chloro-1H-benzimidazol-2-yl)methanol)

• Product Name: (4-Amino-6-chloro-1H-benzimidazol-2-yl)methanol
• CAS No: 101257-52-7
• MF: C₈H₈ClN₃O
• MW: 197.621620178223
• CID: 124573
• Update Time: 2023-08-02

(4-Amino-6-chloro-1H-benzimidazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanol,7-amino-5-chloro-
• 2-Benzimidazolemethanol,4-amino-6-chloro-(6CI)
• (4-amino-6-chloro-1H-benzo[d]imidazol-2-yl)methanol
• (4-Amino-6-chloro-1H-benzimidazol-2-yl)methanol

• Inchi： 1S/C8H8ClN3O/c9-4-1-5(10)8-6(2-4)11-7(3-13)12-8/h1-2,13H,3,10H2,(H,11,12)
• InChI Key： HYNORHHYTOGXBN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)NC(CO)=N2)N

Computed Properties

• Exact Mass: 197.036
• Monoisotopic Mass: 197.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9